Cas no 28082-82-8 (2(1H)-Quinoxalinone,6,7-dimethyl-)

• Product Name: 2(1H)-Quinoxalinone,6,7-dimethyl-
• CAS No: 28082-82-8
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• CID: 252331
• PubChem ID: 14842748
• Update Time: 2025-11-06

2(1H)-Quinoxalinone,6,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinoxalinone,6,7-dimethyl-
• 2-HYDROXY-6,7-DIMETHYLQUINOXALINE
• 6,7-dimethyl-1H-quinoxalin-2-one
• 6,7-Dimethyl-2-hydroxyquinoxaline
• 6,7-DIMETHYL-2(1H)-QUINOXALINONE
• 6,7-dimethyl-2-oxo-1,2-dihydroquinoxaline
• 6,7-dimethylquinoxalin-2-ol
• 6,7-dimethylquinoxalin-2-one
• 6,7-dimethylquinoxaline-2-one
• SCHEMBL9850248
• 6, 7-dimethyl-1H-quinoxalin-2-one
• DTXSID20564619
• CS-0526893
• 6,7-Dimethylquinoxalin-2(1H)-one
• MFCD04038951
• doi:10.14272/YXHOLYSXLHTIOT-UHFFFAOYSA-N.1
• 10.14272/YXHOLYSXLHTIOT-UHFFFAOYSA-N.1
• AKOS009158029
• FT-0612564
• 6,7-dimethyl-1,2-dihydroquinoxalin-2-one
• 28082-82-8
• SCHEMBL2948093
• G63113

• Inchi： 1S/C10H10N2O/c1-6-3-8-9(4-7(6)2)12-10(13)5-11-8/h3-5H,1-2H3,(H,12,13)
• InChI Key： YXHOLYSXLHTIOT-UHFFFAOYSA-N
• SMILES： O=C1C=NC2C=C(C)C(C)=CC=2N1

Computed Properties

• Exact Mass: 174.07900
• Monoisotopic Mass: 174.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.23
• Boiling Point: 386.7°Cat760mmHg
• Flash Point: 187.7°C
• Refractive Index: 1.626
• PSA: 46.01000
• LogP: 1.95220
• Solubility: Not determined

Additional information on 2(1H)-Quinoxalinone,6,7-dimethyl-

Recent Advances in the Study of 2(1H)-Quinoxalinone,6,7-dimethyl- (CAS: 28082-82-8): A Comprehensive Research Brief

The compound 2(1H)-Quinoxalinone,6,7-dimethyl- (CAS: 28082-82-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development. The information presented herein is derived from peer-reviewed journals, patent filings, and industry reports published within the last two years.

Recent studies have highlighted the role of 2(1H)-Quinoxalinone,6,7-dimethyl- as a versatile scaffold in medicinal chemistry. Its quinoxaline core structure, coupled with the dimethyl substitution at positions 6 and 7, confers distinct electronic and steric properties that enhance its binding affinity to various biological targets. Researchers have successfully synthesized derivatives of this compound using novel catalytic methods, including palladium-catalyzed cross-coupling reactions, which have improved yield and purity. These advancements are critical for scaling up production for preclinical and clinical studies.

In terms of biological activity, 2(1H)-Quinoxalinone,6,7-dimethyl- has demonstrated promising results in vitro and in vivo. A 2023 study published in the Journal of Medicinal Chemistry revealed that this compound exhibits potent inhibitory effects against several kinase enzymes implicated in cancer progression, particularly in non-small cell lung cancer (NSCLC) and glioblastoma models. The compound's ability to modulate key signaling pathways, such as the PI3K/AKT/mTOR axis, underscores its potential as a targeted therapy. Additionally, its low cytotoxicity profile in normal cell lines suggests a favorable therapeutic window.

Beyond oncology, emerging research has explored the compound's utility in treating neurodegenerative diseases. A collaborative study between academic and industry researchers demonstrated that 2(1H)-Quinoxalinone,6,7-dimethyl- can cross the blood-brain barrier and attenuate neuroinflammation in murine models of Alzheimer's disease. This effect is attributed to its ability to inhibit pro-inflammatory cytokines and reduce oxidative stress, positioning it as a candidate for further development in neurology-focused drug discovery programs.

The pharmacokinetic and pharmacodynamic properties of 2(1H)-Quinoxalinone,6,7-dimethyl- have also been a focal point of recent investigations. Advanced analytical techniques, such as LC-MS/MS and NMR spectroscopy, have been employed to characterize its metabolic stability and distribution in biological systems. These studies have identified key metabolites and elucidated the compound's half-life and clearance rates, which are essential for optimizing dosing regimens in future clinical trials.

In conclusion, 2(1H)-Quinoxalinone,6,7-dimethyl- (CAS: 28082-82-8) represents a promising lead compound with multifaceted therapeutic potential. Its robust synthetic accessibility, coupled with its broad-spectrum biological activity, makes it a valuable asset in the drug discovery pipeline. Future research should focus on advancing its preclinical development, including toxicology studies and formulation optimization, to facilitate its transition into clinical testing. The continued exploration of its mechanistic underpinnings will further illuminate its applicability across diverse disease contexts.